3-Methylpentanenitrile
Overview
Description
3-Methylpentanenitrile, also known as isobutyl cyanide, is a colorless liquid with a pungent odor. It is a highly flammable and toxic chemical compound that is widely used in the chemical industry. In recent years, this compound has gained significant attention in scientific research due to its unique properties and potential applications.
Scientific Research Applications
Toxicological Studies
- Inhalation Toxicity : A study aimed to determine the subacute inhalation toxicity of 3-Methylpentane (a closely related compound) showed no observable adverse effects at exposure levels above 4,540 ppm in rats, suggesting a high tolerance level for inhalation exposure without significant toxicological effects (Y. Chung et al., 2016).
Chemical Synthesis and Applications
- Synthetic Applications : Research on the synthesis of 2-Methyl-2-(trimethylsiloxy)pentan-3-one highlights the intricate pathways involved in creating complex molecules from simpler ones like 3-Methylpentanenitrile, showcasing its utility in organic syntheses (S. D. Young et al., 2003).
Flavor and Fragrance Compounds
- Aroma Compound Identification : The detection of 3-Mercapto-2-methylpentan-1-ol in raw onions and its synthesis from related precursors suggest potential applications of derivatives of this compound in flavor and fragrance industries, providing insights into the formation pathways of significant flavor compounds (S. Widder et al., 2000).
Biotechnological Applications
- Biofuel Production : A study on pentanol isomer synthesis in engineered microorganisms, including 2-methyl-1-butanol and 3-methyl-1-butanol (closely related to this compound), emphasizes its potential application as biofuels. This research underlines the importance of metabolic engineering in producing biofuel isomers, showcasing the significant promise for enhancing production efficiency (A. Cann & J. Liao, 2009).
Material Science and Physical Chemistry
- Physicochemical Properties : The study of 3-Methylbutane-1,2,3-tricarboxylic acid (a derivative of this compound) and its mixtures with water and pinonic acid in the context of atmospheric aerosol particles highlights the importance of understanding the physicochemical properties of such compounds for atmospheric sciences (H. P. Dette et al., 2014).
Mechanism of Action
Target of Action
3-Methylpentanenitrile is a chemical compound with the formula C6H11N
Mode of Action
For instance, during the reduction of nitriles to amines, a hydride nucleophile attacks the electrophilic carbon in the nitrile to form an imine anion . This is just one example of how nitriles might interact with their targets.
properties
IUPAC Name |
3-methylpentanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N/c1-3-6(2)4-5-7/h6H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MMRQLDRBAXLMRH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80473950 |
Source
|
| Record name | 3-METHYLVALERONITRILE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80473950 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
97.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
21101-88-2 |
Source
|
| Record name | 3-METHYLVALERONITRILE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80473950 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-methylpentanenitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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